Cas no 857064-38-1 (WP1066)

• Product Name: WP1066
• CAS No: 857064-38-1
• MF: C₁₇H₁₄BrN₃O
• MW: 356.216562747955
• MDL: MFCD12912450
• CID: 837857
• Update Time: 2024-10-26

WP1066 Chemical and Physical Properties

Names and Identifiers

• (S,E)-3-(6-Bromopyridin-2-yl)-2-cyano-N-(1-phenylethyl)acrylamide
• WP1066
• (2E)-3-(6-Bromo-2-pyridinyl)-2-cyano-N-[(1S)-1-phenylethyl]-2-propenamide
• WP1066 (WP-1066)
• WP-1066
• WP 1066
• 63V8AIE65T
• C17H14BrN3O
• (E)-3-(6-bromopyridin-2-yl)-2-cyano-N-[(1S)-1-phenylethyl]prop-2-enamide
• MLS006010178
• GTPL7972
• AOB1497
• DB12679
• 2-Propenamide, 3-(6-bromo-2-pyridinyl)-2-cyano-N-((1S)-1-phenylethyl)-, (2E)-
• SMR004701286
• (2E)-3-(6-Bromo-2-pyridinyl)-2-cyano-N-[(1S)-1-phenylethyl]-2-propenamide (ACI)
• Stat3 Inhibitor III

• MDL： MFCD12912450
• Inchi： 1S/C17H14BrN3O/c1-12(13-6-3-2-4-7-13)20-17(22)14(11-19)10-15-8-5-9-16(18)21-15/h2-10,12H,1H3,(H,20,22)/b14-10+/t12-/m0/s1
• InChI Key： VFUAJMPDXIRPKO-LQELWAHVSA-N
• SMILES： C(/C1C=CC=C(Br)N=1)=C(/C#N)\C(=O)N[C@H](C1C=CC=CC=1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 462
• Topological Polar Surface Area: 65.8

Experimental Properties

• Density: 1.425

WP1066 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines
• Pharmaceutical and Biochemical Products Medical Target Class
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides